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Compound of Interest

Compound Name: Pyridin-1-ium butane-1-sulfonate

Cat. No.: B1592221

Essential Safety and Handling Guide for Pyridin-1-
ium butane-1-sulfonate

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling Pyridin-1-ium butane-1-sulfonate (CAS No. 21876-43-7).
Adherence to these guidelines is critical for ensuring laboratory safety and regulatory
compliance.

Hazard Identification and Classification

Pyridin-1-ium butane-1-sulfonate is classified under the Globally Harmonized System (GHS)
with the following hazards:

Hazard Class GHS Code Description

Acute Toxicity, Oral H302 Harmful if swallowed.

Skin Irritation H315 Causes skin irritation.

Eye Irritation H319 Causes serious eye irritation.

. . May cause respiratory
Specific Target Organ Toxicity H335 o
irritation.
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The GHS pictogram associated with these hazards is GHS07, indicating a health hazard.

Personal Protective Equipment (PPE)

Strict adherence to the following PPE requirements is mandatory to minimize exposure and

ensure personal safety.

Protection Type

Specification

Rationale

Eye Protection

Chemical safety goggles or a

face shield.

Protects against splashes and
airborne particles that can

cause serious eye irritation.[1]

Hand Protection

Chemical-resistant gloves

(e.g., nitrile, neoprene).

Prevents skin contact, which

can cause irritation.[1]

Body Protection

Laboratory coat, long pants,

and closed-toe shoes.

Minimizes the risk of accidental

skin exposure.[2]

Respiratory Protection

Use in a well-ventilated area or
under a chemical fume hood. A
NIOSH-approved respirator
may be necessary for large
quantities or inadequate

ventilation.[1]

Prevents inhalation of dust or
vapors, which can cause

respiratory tract irritation.

Operational Plan: Step-by-Step Handling Protocol

This section outlines the procedural workflow for the safe handling of Pyridin-1-ium butane-1-

sulfonate from receipt to disposal.

e Preparation and Engineering Controls:

o Ensure a chemical fume hood is operational and available.

o Verify that an emergency eyewash station and safety shower are accessible and

unobstructed.

o Designate a specific area for handling the compound to contain potential spills.
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» Donning Personal Protective Equipment:
o Before handling, put on all required PPE as specified in the table above.

e Handling the Compound:

[¢]

Conduct all weighing and transfers of the solid compound within a chemical fume hood to
control dust and vapors.

o

Avoid creating dust.

[e]

Use dedicated, clearly labeled glassware and utensils.

o

Keep the container tightly closed when not in use.

¢ In Case of Exposure:

[e]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1]

o Skin Contact: Immediately remove contaminated clothing and wash the affected skin with
soap and water for at least 15 minutes. Seek medical attention if irritation persists.[1]

o Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek
medical attention.

o Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Seek immediate medical
attention.

e Spill Management:

[e]

For small spills, carefully sweep up the solid material, avoiding dust generation, and place
it in a sealed, labeled container for disposal.

[e]

Clean the spill area with a suitable solvent and then wash with soap and water.

o

For large spills, evacuate the area and contact the appropriate emergency response team.
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Disposal Plan

Proper disposal of Pyridin-1-ium butane-1-sulfonate and its contaminated materials is crucial
to prevent environmental contamination and ensure regulatory compliance.

e \Waste Collection:

o Collect all waste material, including unused compound and any contaminated disposables
(e.q., gloves, weighing paper), in a clearly labeled, sealed, and compatible waste
container.

e Waste Treatment and Disposal:

o Waste containing Pyridin-1-ium butane-1-sulfonate should be treated as hazardous
waste.

o Consult with your institution's environmental health and safety (EHS) department for
specific disposal protocols.

o Disposal methods may include incineration in a licensed facility.[3]

o Do not dispose of this chemical down the drain or in the regular trash.[4]

Workflow for Safe Handling

The following diagram illustrates the logical steps for safely handling Pyridin-1-ium butane-1-
sulfonate.
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Caption: Workflow for handling Pyridin-1-ium butane-1-sulfonate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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